N-BUTANE

• CAS No.: 106-97-8
• Product Name: N-BUTANE
• Molecular Formula: CH3CH2CH2CH3; C4H10
• Molecular Weight: 58.12 g/mol
• IUPAC Name: butane
• Standard InChI: InChI=1S/C4H10/c1-3-4-2/h3-4H2,1-2H3
• Standard InChIKey: IJDNQMDRQITEOD-UHFFFAOYSA-N
• SMILES: CCCC
• Canonical SMILES: CCCC
• Boiling Point: 31.1 °F at 760 mm Hg (NTP, 1992); -0.5 °C; -0.50 °C; 31°F
• Colorform: Colorless gas [Note: Shipped as a liquefied compressed gas. A liquid below 31 degrees F]
• Density: 0.6 at 32 °F (USCG, 1999); 0.573 g/cu cm at 25 °C (p>1 atm); Relative density (water = 1): 0.6; 0.6 at 32°F; 0.6 (Liquid at 31°F); 2.11(relative gas density)
• Flash Point: -76 °F (NTP, 1992); Gas: -76 °F (-60 °C) (Closed cup); -60 °C; -76°F; NA (Gas)
• Melting Point: -217.1 °F (NTP, 1992); -138.2 °C; -138.3 °C; -138 °C; -217°F
• Physical Description: Butane is a colorless gas with a faint petroleum-like odor. For transportation it may be stenched. It is shipped as a liquefied gas under its vapor pressure. Contact with the liquid can cause frostbite. It is easily ignited. Its vapors are heavier than air. Any leak can be either liquid or vapor. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. It is used as a fuel, an aerosol propellant, in cigarette lighters, and to make other chemicals.; GasVapor; GasVapor, Liquid; Liquid; GasVapor; Liquid; GasVapor; Colourless gas or liquid with mild, characteristic odour; ODOURLESS COLOURLESS COMPRESSED LIQUEFIED GAS.; Colorless gas with a gasoline-like or natural gas odor.; Colorless gas with a gasoline-like or natural gas odor. [Note: Shipped as a liquefied compressed gas. A liquid below 31°F.]
• Description: Butane is a colorless gas with a faint petroleum-like odor. For transportation it may be stenched. It is shipped as a liquefied gas under its vapor pressure. Contact with the liquid can cause frostbite. It is easily ignited. Its vapors are heavier than air. Any leak can be either liquid or vapor. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. It is used as a fuel, an aerosol propellant, in cigarette lighters, and to make other chemicals.; Butane is a straight chain alkane composed of 4 carbon atoms. It has a role as a food propellant and a refrigerant. It is a gas molecular entity and an alkane.
• Solubility: 61 mg/L at 68° F (NTP, 1992); 0.00 M; In water, 61.2 mg/L at 25 °C; Very soluble in ethanol, ethyl ether, chloroform; Solubility in water, g/100ml at 20 °C: 0.0061; Slight
• Synonyms: utane; n-butane
• Vapor Density: 2.046 (NTP, 1992) (Relative to Air); 2.046 (Air = 1); Relative vapor density (air = 1): 2.1; 2.11
• Vapor Pressure: 760 mm Hg at 31.1 °F ; 1823 mm Hg at 77° F (NTP, 1992); 1.82e+03 mmHg; 1820 mm Hg at 25 °C; Vapor pressure, kPa at 21.1 °C: 213.7; 2.05 atm
• PubChem Compound: 7843
• Last Modified: Nov 11 2021